BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for
Isonicotinaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525

An In-depth Technical Guide to
Isonicotinaldehyde

This technical guide provides a comprehensive overview of Isonicotinaldehyde, also known as
4-Pyridinecarboxaldehyde, tailored for researchers, scientists, and professionals in drug
development. It covers the compound's nhomenclature, physicochemical properties, synthesis
protocols, and its role as a versatile intermediate in the development of therapeutic agents.

Synonyms and Alternative Names

Isonicotinaldehyde is known by a variety of names in scientific literature and chemical
databases. Understanding these synonyms is crucial for comprehensive literature searches
and material sourcing.
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Type Name
Systematic Name Pyridine-4-carbaldehyde
Common Names Isonicotinaldehyde

4-Pyridinecarboxaldehyde

Isonicotinic aldehyde

4-Formylpyridine

p-Pyridinealdehyde

Pyridine-4-aldehyde

4-Pyridylaldehyde

4-Pyridinecarbaldehyde

p-Formylpyridine

Registry Number NSC 8953

Physicochemical Properties

The physical and chemical properties of Isonicotinaldehyde are fundamental to its handling,
storage, and application in chemical synthesis.
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Property

Value

Reference(s)

Molecular Formula

CeHsNO

[1](21[3]

Molar Mass 107.112 g-mol—* [1][2]
Colorless to yellowish or slight

Appearance o [1112]14]
brown liquid

Density 1.137 g/mL at 20 °C [1114]

Melting Point -4°Cto4°C [2][4]

Boiling Point 198 °C (471 K) at 760 mmHg [2][4]

71-73 °C at 10 mmHg

[1]

Flash Point 77.8°C (172.0 °F) [3]
Solubility Soluble in water and ether [1114]
Acidity (pKa) 4.72 [2]
Refractive Index (n20/D) 1.544 [1]
CAS Number 872-85-5 [3][5]

Experimental Protocols

Isonicotinaldehyde serves as a key starting material in numerous synthetic pathways. Below

are detailed methodologies for its synthesis and its use in preparing a biologically relevant

derivative.

A common industrial method for producing Isonicotinaldehyde is the catalytic oxidation of 4-

picoline.[6]

e Reactants: 4-picoline, Air

e Catalyst: Vanadium-Molybdenum (V-Mo) catalyst

o Apparatus: Fixed-bed reactor, heating mantle, gas flow controllers, condenser, collection

flask.
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Methodology:

e The V-Mo catalyst bed is packed into the fixed-bed reactor and heated to a constant
temperature of 400°C.

¢ A gaseous mixture of 4-picoline and air is prepared. The concentration of 4-picoline in the air
stream is carefully controlled to remain below the lower explosion limit.

e The reactant gas mixture is passed through the heated catalyst layer.

o The oxidation reaction occurs on the surface of the catalyst, converting 4-picoline to 4-
Pyridinecarboxaldehyde (Isonicotinaldehyde).

e The product stream exiting the reactor is cooled using a condenser.

e The condensed liquid, primarily Isonicotinaldehyde along with any unreacted starting
material and byproducts, is collected in a flask.

e The crude product is then purified, typically through distillation under reduced pressure, to
yield pure Isonicotinaldehyde.

This protocol describes the synthesis of a thiosemicarbazone derivative, a class of compounds
investigated for their corrosion inhibition and biological activities.[6]

o Reactants: Isonicotinaldehyde, Thiosemicarbazide
» Solvent: Ethanol or a similar protic solvent

o Apparatus: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, filtration
apparatus.

Methodology:

o Dissolve equimolar amounts of Isonicotinaldehyde and thiosemicarbazide in a minimal
amount of warm ethanol in a round-bottom flask.

o Add a few drops of a suitable acid catalyst (e.g., concentrated sulfuric acid or glacial acetic
acid) to the mixture.
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» Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring
for 2-4 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, allow the reaction mixture to cool to room temperature. The product will
often precipitate out of the solution.

« If precipitation is slow, the mixture can be cooled further in an ice bath or a small amount of
cold water can be added to induce crystallization.

o Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol
to remove any unreacted starting materials.

» Dry the purified 4-pyridinecarboxaldehyde thiosemicarbazone product, typically in a vacuum
oven.

Role in Drug Development and Chemical Synthesis

Isonicotinaldehyde is a pivotal building block in medicinal chemistry and materials science. Its
pyridine ring and aldehyde functional group allow for a wide range of chemical transformations.

Isonicotinaldehyde is structurally related to Isoniazid (Isonicotinic acid hydrazide), a first-line
antibiotic for the treatment of tuberculosis.[7] Isoniazid is a prodrug activated by the
mycobacterial enzyme KatG. The activated form inhibits the synthesis of mycolic acids, which
are essential components of the mycobacterial cell wall.[7] The study of Isonicotinaldehyde and
its derivatives is therefore highly relevant to the development of new antitubercular drugs.

The reactivity of the aldehyde group makes Isonicotinaldehyde an excellent precursor for
synthesizing a variety of complex molecules with potential therapeutic applications:

e Anticancer and Antimicrobial Agents: It is used to synthesize 4'-Pyridyl terpyridines, which
have shown potential as anticancer and antimicrobial agents.[6]

» Enzyme Inhibitors: Pyridine carboxylic acid isomers, including the isonicotinic scaffold, have
been foundational in developing a multitude of drugs, including enzyme inhibitors with
nanomolar potency.[8]
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« Schiff Base Ligands: It readily forms Schiff bases, which can be used as ligands in the
synthesis of metal-organic frameworks (MOFs) or as biologically active molecules
themselves.[3]

Visualized Workflows and Pathways

The following diagrams, rendered using Graphviz, illustrate key logical and synthetic workflows
involving Isonicotinaldehyde.
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Caption: Synthetic pathways from 4-Picoline to diverse applications.
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Drug Discovery Workflow Example
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Caption: A logical workflow for drug discovery using a core scaffold.
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Context: Isoniazid Mechanism of Action
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Caption: Simplified pathway for Isoniazid's antitubercular action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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